Cas no 1186507-57-2 ((1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol)

(1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol structure
1186507-57-2 structure
Product Name:(1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol
CAS No:1186507-57-2
MF:C15H13FN2O
MW:256.274926900864
CID:1092371
PubChem ID:44217648
Update Time:2025-04-20

(1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol
    • [1-[(4-fluorophenyl)methyl]indazol-3-yl]methanol
    • SCHEMBL929442
    • [1-(4-fluorobenzyl)-1H-indazol-3-yl]methanol
    • {1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl}methanol
    • 1186507-57-2
    • VTMBFHQWCFTWHC-UHFFFAOYSA-N
    • Inchi: 1S/C15H13FN2O/c16-12-7-5-11(6-8-12)9-18-15-4-2-1-3-13(15)14(10-19)17-18/h1-8,19H,9-10H2
    • InChI Key: VTMBFHQWCFTWHC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C2C=CC=CC=2C(CO)=N1

Computed Properties

  • Exact Mass: 256.10119120g/mol
  • Monoisotopic Mass: 256.10119120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38Ų

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